Cas no 6374-78-3 (9,10-Anthracenedione,1-amino-4,5,8-trihydroxy-)

9,10-Anthracenedione,1-amino-4,5,8-trihydroxy- structure

6374-78-3 structure

Product Name:9,10-Anthracenedione,1-amino-4,5,8-trihydroxy-

CAS No:6374-78-3

Molecular Formula:C₁₄H₉NO₅

Molecular Weight:271.22496

CID:504578

PubChem ID:80769

9,10-Anthracenedione,1-amino-4,5,8-trihydroxy- Properties

Names and Identifiers

- 9,10-Anthracenedione,1-amino-4,5,8-trihydroxy-
- 1-amino-4,5,8-trihydroxyanthracene-9,10-dione
- 1-amino-4,5,8-trihydroxyanthraquinone
- EINECS 228-927-8
- SCHEMBL11146282
- NS00035543
- 6374-78-3
- DTXSID70213180
- +Expand
- InChIKey： XOWIUAITUCBCNN-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H9NO5/c15-5-1-2-6(16)10-9(5)13(19)11-7(17)3-4-8(18)12(11)14(10)20/h1-4,16-18H,15H2
- SMILES： C1=CC(=C2C(=C1N)C(=O)C3=C(C=CC(=C3C2=O)O)O)O

Computed Properties

Exact Mass: 271.04807
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 0
Monoisotopic Mass: 271.04807239g/mol
Heavy Atom Count: 20
Complexity: 439
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Topological Polar Surface Area: 121Å²

Experimental Properties

PSA: 120.85

9,10-Anthracenedione,1-amino-4,5,8-trihydroxy- Related Literature

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6. Efficient hydrodeoxygenation of lignin-derived phenols and dimeric ethers with synergistic [Bmim]PF6-Ru/SBA-15 catalysis under acid free conditions†

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7. Aqueous synthesis of composition-tuned defects in CuInSe2 nanocrystals for enhanced visible-light photocatalytic H2 evolution†

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8. A fluorescent nanoprobe based on metal-enhanced fluorescence combined with Förster resonance energy transfer for the trace detection of nitrite ions†

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9. Bacteriological, physiological, etc.

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10. Photolysis of phenacylsulphonium salts

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